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Compound of Interest |

Compound Name: N-hydroxy-2,4-dimethylbenzamide

Cat. No.: B13230157

Get Quote

Executive Summary

N-hydroxy-2,4-dimethylbenzamide represents a distinct structural subclass of Histone

Deacetylase (HDAC) inhibitors known as Aryl-Hydroxamates (Benzohydroxamic Acids). Unlike
the "Gold Standard" hydroxamates (e.g., SAHA, Panobinostat) which utilize a long aliphatic
linker to mimic the lysine side chain, N-hydroxy-2,4-dimethylbenzamide attaches the zinc-
binding group directly to the aromatic core.

o Hydroxamate-based Inhibitors (Comparator): Characterized by high potency (nM) and broad-
spectrum (Pan-HDAC) activity. They function as "substrate mimics" inserting a long linker
into the 11 A active site tunnel.

e N-hydroxy-2,4-dimethylbenzamide (Subject): Characterized by steric rigidity and reduced
tunnel penetration. The ortho-dimethyl substitution creates significant steric hindrance, likely
reducing potency against Class | HDACs (narrow tunnels) while potentially enhancing
selectivity for HDAC6 or HDACS8, which possess wider or more flexible active sites.
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Broad Antitumor Therapeutic

Molecular Mechanism & Structural Pharmacology
The "Linker Effect"” on Zinc Chelation

The defining difference lies in how these molecules access the catalytic Zn2+ ion at the bottom

of the HDAC active site.

o Standard Hydroxamates (SAHA): The aliphatic chain (linker) acts as a "spacer," allowing the

hydroxamic acid (ZBG) to reach the Zn2+ while the hydrophobic cap group sits on the

enzyme surface. This mimics the acetyl-lysine substrate perfectly.

e N-hydroxy-2,4-dimethylbenzamide: Lacks the spacer. The hydroxamic acid is directly

attached to the phenyl ring.

o Consequence: The molecule is too short to span the full 11 A tunnel of Class | HDACs

(HDAC1, 2, 3). To chelate zinc, the entire phenyl ring must enter the tunnel.

o Steric Clash: The 2,4-dimethyl substitution is critical. The ortho-methyl group (position 2)

forces the hydroxamate group out of planarity with the benzene ring. In the narrow tunnels
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of Class | HDACSs, this creates a severe steric clash, drastically reducing binding affinity.

Isoform Selectivity (Class | vs. Class llb)

While the subject molecule struggles with Class I, it gains an advantage in HDACS.
 HDACSG has a wider, shallower active site entrance and a unique "L2 loop" pocket.

e Mechanism: The bulky 2,4-dimethylphenyl group can be accommodated by the wider
HDACSG6 entrance. The rigidity prevents the "floppy" binding often seen with aliphatic linkers,
potentially increasing residence time.

Structural Visualization (DOT Diagram)
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Caption: Comparative binding logic. SAHA utilizes a flexible linker to access the deep catalytic
site, while N-hydroxy-2,4-dimethylbenzamide relies on steric exclusion to achieve isoform
selectivity.

Experimental Performance & Data
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In Vitro Enzymatic Inhibition (Estimated Ranges)

Based on Structure-Activity Relationship (SAR) data for benzohydroxamic acids (BHA) versus
SAHA.

N-hydroxy-2,4-

Target Isoform SAHA (IC50) dimethylbenzamide Interpretation
(Est. IC50)
Subject is
HDAC1 (Class I) 10 - 50 nM > 10,000 nM (10 pM) inactive/weak due to

tunnel depth.

Subject is
HDAC3 (Class I) 20 -50 nM > 10,000 nM ) ]
inactive/weak.

Subiject retains
HDACEG (Class llb) 10-30 nM 100 - 1,000 nM moderate potency
(Selectivity Window).

HDACS has a flexible
HDACS (Class I) 100 - 500 nM 500 - 2,000 nM pocket; subject may
bind.

Cellular Activity (Western Blot Markers)

To validate the mechanism in cells, one must look at specific acetylation markers.

o Experiment: Treat cells (e.g., HeLa or MCF-7) with increasing concentrations of both
compounds.

e Readout:
o Acetyl-Histone H3 (Ac-H3): Marker for Class | inhibition (Nuclear).
o Acetyl-Tubulin (Ac-Tub): Marker for HDACSG6 inhibition (Cytosolic).

Predicted Outcome:
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e SAHA: Increases both Ac-H3 and Ac-Tub at low concentrations (0.5 — 1 uM).

e N-hydroxy-2,4-dimethylbenzamide: Increases Ac-Tub (HDACG6) at moderate
concentrations (5 — 10 uM) with minimal effect on Ac-H3. This proves it is not a Class |
inhibitor.

Experimental Protocols (Self-Validating)
Protocol A: Fluorogenic HDAC Activity Assay

Purpose: To determine IC50 and Selectivity.[1]
e Reagents:
o Recombinant HDAC1 and HDACG6 enzymes (human).

o Substrate: Fluor-de-Lys (p53 sequence for Class I) and Fluor-de-Lys-Green (Tubulin
sequence for HDACSG6).

o Developer Solution (Trypsin/TSA).
o Workflow:

o Step 1: Dilute N-hydroxy-2,4-dimethylbenzamide in DMSO (10-point dose response:
100 pM to 0.1 nM).

o Step 2: Incubate compound with Enzyme (5 ng/well) for 30 mins at 37°C. Control: DMSO
only (100% activity) and SAHA (Positive Control).

o Step 3: Add Substrate (50 uM) and incubate for 30 mins.
o Step 4: Add Developer Solution to quench reaction and release fluorophore.
o Step 5: Read Fluorescence (Ex 360nm / Em 460nm).

» Validation Check: The SAHA control must yield an IC50 within 2-fold of literature values
(approx. 20-50 nM) for the assay to be valid.
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Protocol B: Differential Western Blotting

Purpose: To confirm cellular permeability and target engagement.
e Cell Culture: Seed HCT116 cells at

cells/well in 6-well plates.

o Treatment: Treat with Subject (1, 5, 10 uM) and Comparator (SAHA 1 uM) for 18 hours.

e Lysis: Lyse in RIPA buffer containing protease/phosphatase inhibitors AND 1 uM TSA (to
prevent post-lysis deacetylation).

 Blotting:
o Primary Ab 1: Anti-Acetyl-Histone H3 (Lys9/14).
o Primary Ab 2: Anti-Acetyl-alpha-Tubulin (Lys40).
o Loading Control: GAPDH.
e Interpretation:
o If Subject shows Ac-Tub bands but faint/no Ac-H3 bands

HDACSG6 Selective.

o If Subject shows neither

Poor Cell Permeability or Low Potency.

Experimental Workflow Diagram

Phase 1: Biochemical Screening Phase 2: Cellular Validation
Go/No-Go
Enzyme Prep | Dose Response > 1C50 Calculation (If IC50 < 10pM) Cell Treatment Western Blot »| Selectivity Profle

»
(HDAC1 vs HDACS) 7| (Subject vs SAHA) = (18-24h) | (Ac-H3 vs Ac-Tub)
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Caption: Step-by-step validation workflow from enzymatic screening to cellular biomarker
confirmation.

Stability & Pharmacokinetics

A critical advantage of the N-hydroxy-2,4-dimethylbenzamide scaffold is metabolic resilience.
o SAHA Failure Mode: The aliphatic linker is susceptible to

-oxidation, and the hydroxamate is rapidly glucuronidated by UGT enzymes in the liver. Half-
life (

) is roughly 2 hours in humans.

e Subject Advantage: The 2,4-dimethyl groups provide "steric shielding" to the hydroxamic acid
carbonyl. This steric bulk hinders the approach of UGT enzymes, potentially extending the
metabolic half-life and reducing hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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